Cas no 110706-48-4 (1,2-Benzenedimethanol, 3-chloro-)

1,2-Benzenedimethanol, 3-chloro- structure
110706-48-4 structure
Product Name:1,2-Benzenedimethanol, 3-chloro-
CAS No:110706-48-4
MF:C8H9ClO2
MW:172.608861684799
CID:1194905
PubChem ID:17862674
Update Time:2025-04-20

1,2-Benzenedimethanol, 3-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedimethanol, 3-chloro-
    • [3-chloro-2-(hydroxymethyl)phenyl]methanol
    • 3-chloro-1,2-di-(hydroxymethyl)benzene
    • 110706-48-4
    • NDQYVFKHPRRCSL-UHFFFAOYSA-N
    • 3-chloro-1,2-di-(hydroxymethyl) benzene
    • F97569
    • 3-chloro-1,2-benzenedimethanol
    • (3-Chloro-1,2-phenylene)dimethanol
    • 1,2-Bishydroxymethyl-3-chlorobenzene
    • SCHEMBL2660504
    • DTXSID40591366
    • Inchi: 1S/C8H9ClO2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,10-11H,4-5H2
    • InChI Key: NDQYVFKHPRRCSL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(CO)=C1CO

Computed Properties

  • Exact Mass: 172.02917
  • Monoisotopic Mass: 172.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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